Cas no 1334149-71-1 (1-carbamothioyl-N-cyclopropylformamide)

• Product Name: 1-carbamothioyl-N-cyclopropylformamide
• CAS No: 1334149-71-1
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• MDL: MFCD19982617
• CID: 5207782
• Update Time: 2025-10-24

1-carbamothioyl-N-cyclopropylformamide Chemical and Physical Properties

Names and Identifiers

• 1-Carbamothioyl-N-cyclopropylformamide
• 2-amino-N-cyclopropyl-2-thioxoacetamide
• N-cyclopropylcarbamothioylformamide
• Acetamide, 2-amino-N-cyclopropyl-2-thioxo-
• 1-carbamothioyl-N-cyclopropylformamide

• MDL： MFCD19982617
• Inchi： 1S/C5H8N2OS/c6-4(9)5(8)7-3-1-2-3/h3H,1-2H2,(H2,6,9)(H,7,8)
• InChI Key： TZDRDDHFEAKGMN-UHFFFAOYSA-N
• SMILES： S=C(C(NC1CC1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 0
• Topological Polar Surface Area: 87.2

Additional information on 1-carbamothioyl-N-cyclopropylformamide

1-Carbamothioyl-N-Cyclopropylformamide (CAS No. 1334149-71-1): A Comprehensive Overview

The compound 1-Carbamothioyl-N-Cyclopropylformamide (CAS No. 1334149-71-1) is a unique organic compound that has garnered attention in the fields of chemistry and materials science. This compound is characterized by its carbamothioyl group and cyclopropyl substituent, which contribute to its distinctive chemical properties and potential applications. Recent advancements in synthetic methodologies and computational chemistry have shed light on its structure, reactivity, and potential uses in various industries.

Chemical Structure and Synthesis

The molecular structure of 1-Carbamothioyl-N-Cyclopropylformamide is defined by a central carbonyl group attached to a cyclopropyl ring and a thiourea moiety. The cyclopropyl group introduces strain into the molecule, which can influence its reactivity and stability. The synthesis of this compound typically involves multi-step reactions, including the formation of the thiourea intermediate and subsequent cyclization or substitution reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, leveraging insights from green chemistry principles to minimize environmental impact.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Carbamothioyl-N-Cyclopropylformamide is crucial for its application in different fields. Studies have shown that this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF has been investigated, revealing moderate solubility that makes it suitable for solution-based reactions. The compound's UV-Vis spectrum indicates absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

Applications in Materials Science

The unique combination of functional groups in 1-Carbamothioyl-N-Cyclopropylformamide makes it a promising candidate for use in advanced materials. Recent research has focused on its role as a precursor for synthesizing thiouronium salts, which are valuable in polymer chemistry and drug delivery systems. Additionally, the compound's ability to form stable complexes with metal ions has been explored for applications in catalysis and sensing technologies.

Biological Activity and Toxicology

While 1-Carbamothioyl-N-Cyclopropylformamide is primarily studied for its chemical properties, preliminary biological assays have been conducted to assess its toxicity and pharmacokinetics. In vitro studies suggest that the compound exhibits low cytotoxicity against human cell lines, indicating potential safety for use in biomedical applications. However, further research is required to fully understand its interaction with biological systems and to evaluate its suitability for therapeutic purposes.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, the synthesis and application of 1-Carbamothioyl-N-Cyclopropylformamide are being scrutinized for their ecological footprint. Researchers are exploring greener synthesis routes that utilize renewable feedstocks and minimize waste generation. Life cycle assessments (LCAs) are being conducted to evaluate the environmental impact of this compound throughout its lifecycle, from production to disposal.

Future Directions and Research Opportunities

The future of 1-Carbamothioyl-N-Cyclopropylformamide lies in expanding its application across diverse fields while addressing existing knowledge gaps. Ongoing research aims to elucidate its electronic structure using computational methods such as density functional theory (DFT), which could provide insights into its reactivity and selectivity in catalytic processes. Additionally, collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for this compound's utilization in emerging technologies.

In conclusion, 1-Carbamothioyl-N-Cyclopropylformamide (CAS No. 1334149-71-1) stands as a testament to the ingenuity of modern chemistry, offering a versatile platform for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping the future of materials science and beyond.